Cas no 152495-79-9 ((R)-N-(Tetrahydrofuran-3-yl)benzamide)

• Product Name: (R)-N-(Tetrahydrofuran-3-yl)benzamide
• CAS No: 152495-79-9
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 1035375
• PubChem ID: 71301752
• Update Time: 2025-04-20

(R)-N-(Tetrahydrofuran-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• (R)-N-(Tetrahydrofuran-3-yl)benzamide
• ((S)-N-(tetrahydrofuran-3-yl)benzamide)
• N-[(3R)-oxolan-3-yl]benzamide
• (S)-3-benzoylamino-tetrahydrofuran
• 152495-79-9
• 1245648-08-1
• F14243
• DTXSID10744443
• A850032

• Inchi： 1S/C11H13NO2/c13-11(9-4-2-1-3-5-9)12-10-6-7-14-8-10/h1-5,10H,6-8H2,(H,12,13)/t10-/m1/s1
• InChI Key： XBAZEVDGHSOGEF-SNVBAGLBSA-N
• SMILES： O1CC[C@H](C1)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 191.09500
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 41.82000
• LogP: 1.78010